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Compound of Interest

Compound Name: Potassium sulfamate

Cat. No.: B081758

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium sulfamate, a compound of
interest in various scientific and industrial applications. This document outlines its fundamental
chemical and physical properties, details its synthesis and characterization, and explores its
current and potential applications, particularly those relevant to the fields of research and drug
development.

Core Chemical and Physical Properties

Potassium sulfamate (KSOsNHz2) is the potassium salt of sulfamic acid. It is an inorganic

compound that presents as a white, crystalline solid under standard conditions.[1][2][3] It is
known for its high solubility in water and its hygroscopic nature, meaning it readily absorbs
moisture from the air.[1][3]

Property Value Reference
Molecular Formula H2KNOsS [1][41[5]
Molecular Weight 135.18 g/mol [21[31[4][6]
CAS Number 13823-50-2 [11[21131[4]1[7]
Appearance White crystalline solid [1112][3]
Solubility Soluble in water [1112][3]
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Synthesis and Experimental Protocols

The synthesis of potassium sulfamate is typically achieved through the neutralization of
sulfamic acid with a potassium base, such as potassium hydroxide or potassium carbonate.

Experimental Protocol: Synthesis of Potassium
Sulfamate

Materials:

e Sulfamic acid (HsNOsS)

e Potassium hydroxide (KOH)

e Deionized water

e Ethanol

» Magnetic stirrer and stir bar

e pH meter or pH indicator strips
o Crystallization dish

e Vacuum filtration apparatus
Procedure:

o Dissolution: Dissolve a known molar quantity of sulfamic acid in deionized water in a beaker
with continuous stirring.

¢ Neutralization: Slowly add a stoichiometric amount of potassium hydroxide solution to the
sulfamic acid solution. Monitor the pH of the mixture. The reaction is complete when a
neutral pH (approximately 7.0) is achieved. The reaction is as follows: HsNOsS + KOH —
KSOsNH:2 + H20

o Concentration and Crystallization: Gently heat the resulting solution to evaporate some of
the water and concentrate the potassium sulfamate solution. Allow the concentrated
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solution to cool slowly to room temperature, followed by further cooling in an ice bath to
promote crystallization.

« |solation and Washing: Collect the precipitated crystals by vacuum filtration. Wash the
crystals with a small amount of cold ethanol to remove any remaining impurities.

e Drying: Dry the purified potassium sulfamate crystals in a desiccator or a vacuum oven at a
low temperature.

Characterization Workflow

A typical workflow for the characterization of synthesized potassium sulfamate is illustrated
below. This process ensures the identity and purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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